7-Bromo-1H-indole-2-carbaldehyde
Overview
Description
7-Bromo-1H-indole-2-carbaldehyde is a useful research compound. Its molecular formula is C9H6BrNO and its molecular weight is 224.05. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Characterization
Intermolecular Interactions and DFT Analysis : The condensation reaction of 5-bromo-1H-indole-3-carbaldehyde with other compounds has been studied, leading to the formation of products characterized by spectroscopic, thermal tools, and X-ray single crystal diffraction. Hirshfeld surface analysis revealed short intermolecular connections, while DFT and TD-DFT results provided insights into electronic spectra and molecular orbital energy levels, highlighting the compound's good thermal stability up to 215 °C (Barakat et al., 2017).
Hydrogen Bonding and Crystal Structure : The crystal structure of molecules derived from 5-bromo-1H-indole-3-carbaldehyde was analyzed, showing aminocarbonyl hydrogen bonds forming ribbons linked by further hydrogen bonds, illustrating the compound's role in facilitating specific molecular architectures (Ali et al., 2005).
Catalysis and Material Science
- Gold-Catalyzed Cycloisomerizations : A method utilizing gold(I)-catalyzed cycloisomerization of specific substrates to prepare 1H-indole-2-carbaldehydes demonstrated the process's efficiency across various substrates, showcasing the compound's utility in synthesizing complex molecular structures with potential applications in material science (Kothandaraman et al., 2011).
Pharmacological Research
- Antiproliferative Potency : New heterocyclic compounds derived from 1H-indole-3-carbaldehyde were synthesized and tested for their antiproliferative potency towards human breast cancer and normal murine fibroblast cell lines. These compounds showed significant in-vitro antiproliferative activity, suggesting potential applications in cancer research (Fawzy et al., 2018).
Environmental and Green Chemistry
- Green Nanocatalysed Synthetic Route : The synthesis of knoevenagel condensed products of indole-3-carbaledehydes using ZnO nanoparticles by a solvent-free method was reported. This approach emphasized the compound's role in promoting environmentally friendly chemical reactions with high yields and rates, aligning with green chemistry principles (Madan, 2020).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
7-bromo-1H-indole-2-carbaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrNO/c10-8-3-1-2-6-4-7(5-12)11-9(6)8/h1-5,11H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVCLAISVMPPTLL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Br)NC(=C2)C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00660421 | |
Record name | 7-Bromo-1H-indole-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00660421 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
53590-66-2 | |
Record name | 7-Bromo-1H-indole-2-carboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=53590-66-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-Bromo-1H-indole-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00660421 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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